Cas no 827585-60-4 (2-{octahydropyrrolo[1,2-a]pyrazin-2-yl}acetohydrazide)

• Product Name: 2-{octahydropyrrolo[1,2-a]pyrazin-2-yl}acetohydrazide
• CAS No: 827585-60-4
• MF: C₉H₁₈N₄O
• MW: 198.265421390533
• MDL: MFCD03419408
• CID: 3058721
• PubChem ID: 4765194
• Update Time: 2025-07-19

2-{octahydropyrrolo[1,2-a]pyrazin-2-yl}acetohydrazide Chemical and Physical Properties

Names and Identifiers

• (Hexahydro-pyrrolo[1,2- a ]pyrazin-2-yl)-acetic acid hydrazide
• 2-{octahydropyrrolo[1,2-a]pyrazin-2-yl}acetohydrazide
• 827585-60-4
• 2-hexahydropyrrolo[1,2-a]pyrazin-2(1H)-ylacetohydrazide
• STK301644
• CS-0240406
• 2-{octahydropyrrolo[1,2-a]piperazin-2-yl}acetohydrazide
• 2-{HEXAHYDRO-1H-PYRROLO[1,2-A]PYRAZIN-2-YL}ACETOHYDRAZIDE
• 2-(hexahydropyrrolo[1,2-a]pyrazin-2(1H)-yl)acetohydrazide
• AKOS000308045
• 2-(3,4,6,7,8,8a-hexahydro-1H-pyrrolo[1,2-a]pyrazin-2-yl)acetohydrazide
• EN300-228279
• BBL038287
• CIB58560

• MDL： MFCD03419408
• Inchi： 1S/C9H18N4O/c10-11-9(14)7-12-4-5-13-3-1-2-8(13)6-12/h8H,1-7,10H2,(H,11,14)
• InChI Key： DNFXDHPNXRGGOO-UHFFFAOYSA-N
• SMILES： O=C(CN1CCN2CCCC2C1)NN

Computed Properties

• Exact Mass: 198.14806121Da
• Monoisotopic Mass: 198.14806121Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 61.6Ų

Additional information on 2-{octahydropyrrolo[1,2-a]pyrazin-2-yl}acetohydrazide

Professional Introduction to Compound with CAS No. 827585-60-4 and Product Name: 2-{Octahydropyrrolo[1,2-a]pyrazin-2-yl}acetohydrazide

The compound with the CAS number 827585-60-4 and the product name 2-{octahydropyrrolo[1,2-a]pyrazin-2-yl}acetohydrazide represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound has garnered attention due to its unique structural features and potential applications in drug discovery and medicinal chemistry. The molecular framework of this compound incorporates a fused pyrrolopyrazine core, which is a privileged scaffold in the development of bioactive molecules. This introduction delves into the chemical properties, synthetic pathways, and the latest research applications of this compound.

The octahydropyrrolo[1,2-a]pyrazine moiety is a critical component of this molecule, contributing to its pharmacological profile. This bicyclic system is known for its ability to interact with biological targets in a manner that can lead to potent therapeutic effects. The presence of the acetohydrazide functional group further enhances the compound's reactivity, making it a valuable intermediate in the synthesis of more complex pharmaceutical agents. The combination of these structural elements suggests that this compound may exhibit a range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for medicinal applications. The fused pyrrolopyrazine scaffold has been extensively studied due to its versatility and its ability to modulate various biological pathways. Researchers have been exploring derivatives of this scaffold to identify new leads for drug development. The compound with CAS no. 827585-60-4 is one such derivative that has shown promise in preliminary studies. Its unique structural features make it an attractive candidate for further investigation.

The synthesis of 2-{octahydropyrrolo[1,2-a]pyrazin-2-yl}acetohydrazide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the formation of the pyrrolopyrazine core through cyclization reactions. Subsequent functionalization steps introduce the acetohydrazide group, which is crucial for subsequent derivatization and biological testing. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to enhance the efficiency and selectivity of these transformations.

One of the most compelling aspects of this compound is its potential in drug discovery. The octahydropyrrolo[1,2-a]pyrazine core has been identified as a key pharmacophore in several lead compounds that have advanced into clinical trials. Its ability to bind to biological targets with high affinity makes it an ideal candidate for further exploration. The acetohydrazide functional group adds an additional layer of reactivity, allowing for the facile introduction of other pharmacophoric elements. This combination makes the compound a versatile tool for medicinal chemists.

Recent studies have highlighted the importance of heterocyclic compounds in addressing unmet medical needs. The fused pyrrolopyrazine scaffold has been particularly effective in developing drugs that target complex diseases such as cancer and neurodegenerative disorders. The compound with CAS no. 827585-60-4 is part of this growing field of research. Preliminary biological assays have indicated that it may possess inhibitory activity against certain enzymes and receptors involved in disease pathways. These findings underscore its potential as a lead compound for further development.

The chemical properties of 2-{octahydropyrrolo[1,2-a]pyrazin-2-yl}acetohydrazide also make it an interesting subject for material science applications beyond pharmaceuticals. Its molecular structure suggests that it could be used in the development of novel materials with specific electronic or optical properties. For instance, derivatives of this compound could be explored as components in organic semiconductors or luminescent materials. Such applications would leverage the unique electronic characteristics inherent in the pyrrolopyrazine core.

In conclusion, the compound with CAS no. 827585-60-4 and product name 2-{octahydropyrrolo[1,2-a]pyrazin-2-yl}acetohydrazide represents a significant advancement in chemical research with potential applications across multiple fields. Its unique structural features make it an attractive candidate for drug discovery, material science, and other areas where heterocyclic compounds are valued for their versatility and reactivity. As research continues to uncover new possibilities for this molecule, it is likely to play an increasingly important role in scientific innovation.